Cas no 1445771-45-8 (2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide
• CAS No: 1445771-45-8
• MF: C₁₅H₁₂ClN₅O₂S
• MW: 361.806079864502
• CID: 6312953
• PubChem ID: 75398615
• Update Time: 2025-06-12

2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide
• Z1575083369
• EN300-26609182
• 1445771-45-8

• Inchi： 1S/C15H12ClN5O2S/c16-13-6-2-1-5-12(13)8-10-24(22,23)20-15-18-11-21(19-15)14-7-3-4-9-17-14/h1-11H,(H,19,20)/b10-8+
• InChI Key： WDNGQQCOMGTHJQ-CSKARUKUSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(NC1N=CN(C2C=CC=CN=2)N=1)(=O)=O

Computed Properties

• Exact Mass: 361.0400235g/mol
• Monoisotopic Mass: 361.0400235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide

Comprehensive Analysis of 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide (CAS No. 1445771-45-8)

The compound 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide (CAS No. 1445771-45-8) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a chlorophenyl group, a pyridinyl-triazole moiety, and a sulfonamide linkage, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, which could lead to breakthroughs in drug development.

One of the key reasons for the growing attention toward this compound is its relevance to targeted therapy and precision medicine. In recent years, the scientific community has been increasingly focused on developing molecules that can interact with specific proteins or enzymes to treat diseases with minimal side effects. The presence of both a heterocyclic core and a sulfonamide group in 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide suggests its potential utility in designing small-molecule inhibitors or allosteric modulators.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. The chlorophenyl and pyridinyl-triazole components can be modified to enhance binding affinity or selectivity toward biological targets. This adaptability makes it a valuable scaffold for drug discovery programs, particularly in areas such as oncology, inflammation, and infectious diseases. Recent publications have highlighted similar sulfonamide derivatives as potential candidates for kinase inhibition, further underscoring the importance of this class of compounds.

Another area of interest is the compound's potential role in computational chemistry and molecular docking studies. With advancements in AI-driven drug design, researchers are leveraging machine learning algorithms to predict the binding modes and pharmacokinetic properties of such molecules. The unique combination of aromatic and heterocyclic rings in 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide makes it an excellent subject for in silico modeling, which can accelerate the identification of lead compounds in drug development pipelines.

In addition to its pharmaceutical applications, this compound has also piqued the interest of material scientists. The sulfonamide group is known for its ability to form hydrogen bonds, which could be exploited in the design of functional materials or supramolecular assemblies. Such materials may find use in sensors, catalysts, or even nanotechnology applications, where precise molecular interactions are critical.

Given the increasing demand for green chemistry and sustainable synthesis, researchers are also exploring eco-friendly routes to produce 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide. Techniques such as microwave-assisted synthesis and catalytic C-H activation are being investigated to reduce waste and improve yield. These efforts align with global trends toward environmentally friendly chemical processes, making the compound a subject of interest beyond its biological activity.

In summary, 2-(2-chlorophenyl)-N-[1-(pyridin-2-yl)-1H-1,2,4-triazol-3-yl]ethene-1-sulfonamide (CAS No. 1445771-45-8) represents a multifaceted molecule with broad applications in drug discovery, computational chemistry, and material science. Its structural complexity and functional versatility make it a compelling subject for ongoing research, particularly in the context of precision medicine and sustainable synthesis. As scientific understanding of this compound deepens, it is likely to play an increasingly prominent role in innovative therapeutic and technological advancements.